Cas no 886928-08-1 (2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide)

• Product name: 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide
• CAS No: 886928-08-1
• MF: C₁₆H₁₈N₂O₄S₂
• MW: 366.455121517181
• CID: 5478606

2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-[[3-(ethylsulfonyl)benzoyl]amino]-4,5-dimethyl-
• 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide

• Inchi： 1S/C16H18N2O4S2/c1-4-24(21,22)12-7-5-6-11(8-12)15(20)18-16-13(14(17)19)9(2)10(3)23-16/h5-8H,4H2,1-3H3,(H2,17,19)(H,18,20)
• InChI Key： FJNCYRKEPRRANG-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC(S(CC)(=O)=O)=C2)SC(C)=C(C)C=1C(N)=O

Additional information on 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide

Introduction to 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 886928-08-1) and Its Emerging Applications in Chemical Biology

The compound 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 886928-08-1) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, comprising a thiophene core substituted with an amide and an ethanesulfonyl group, make it a promising candidate for further exploration in drug discovery and molecular recognition studies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiophene scaffold, known for its stability and biological activity, has been extensively studied for its role in modulating various biological pathways. In particular, derivatives of thiophene have shown promise in the treatment of neurological disorders, inflammation, and cancer. The presence of the ethanesulfonyl group in this compound introduces additional functionality that could enhance its interaction with biological targets, making it a valuable scaffold for further derivatization.

The benzamido moiety is another critical feature of this compound that contributes to its potential biological activity. Benzamides are well-known for their role as pharmacophores in numerous drugs, including nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors. The combination of the benzamido group with the thiophene core suggests that this compound may exhibit dual functionality, capable of interacting with multiple targets simultaneously. This dual interaction could be particularly advantageous in developing multitarget drugs that address complex diseases more effectively than single-target therapies.

One of the most intriguing aspects of this compound is its potential as a tool for studying enzyme inhibition and receptor binding. The 4,5-dimethylthiophene structure provides a rigid framework that can be optimized for specific interactions with biological targets. Additionally, the ethanesulfonyl group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the context. These features make it an ideal candidate for structure-based drug design and high-throughput screening campaigns.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique architecture of 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide suggests that it may be capable of disrupting or stabilizing PPIs relevant to diseases such as cancer and neurodegeneration. For instance, studies have shown that thiophene derivatives can interact with protein surfaces through hydrophobic and electrostatic interactions, potentially leading to the development of novel PPI modulators.

The compound's potential also extends to its applications in material science and nanotechnology. The presence of functional groups like the benzamido and ethanesulfonyl moieties allows for easy modification through conjugation or cross-linking techniques. This flexibility makes it suitable for designing smart materials that can respond to external stimuli such as pH changes or light exposure. Such materials could find applications in drug delivery systems, biosensors, and even artificial intelligence-inspired systems.

From a synthetic chemistry perspective, 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it possible to construct such molecules with high efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to access novel heterocyclic compounds like this one more easily than ever before.

The pharmaceutical industry has taken notice of the potential of thiophene derivatives like this compound. Several companies are currently exploring thiophene-based molecules for their ability to modulate biological pathways associated with various diseases. The benzamido group alone has been used extensively in drug development due to its ability to enhance bioavailability and binding affinity. When combined with other functional groups like ethanesulfonyl on a thiophene core, the resulting compounds may exhibit enhanced potency and selectivity.

In conclusion,2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 886928-08-1) is a multifaceted molecule with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery, molecular recognition studies, material science, and nanotechnology. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,this compound is poised to play a crucial role in advancing both fundamental research and therapeutic applications.